(2R)-2-Isopropyl-1-methylpiperazine 2hcl
Description
(2R)-2-Isopropyl-1-methylpiperazine dihydrochloride is a chiral piperazine derivative characterized by a stereospecific isopropyl group at the C2 position and a methyl group at the N1 position. The dihydrochloride salt form enhances its solubility and stability, making it suitable for pharmaceutical applications. The stereochemistry of this compound (R-configuration at C2) is critical for its biological interactions, as enantiomeric forms often exhibit divergent pharmacological profiles .
Properties
Molecular Formula |
C8H20Cl2N2 |
|---|---|
Molecular Weight |
215.16 g/mol |
IUPAC Name |
(2R)-1-methyl-2-propan-2-ylpiperazine;dihydrochloride |
InChI |
InChI=1S/C8H18N2.2ClH/c1-7(2)8-6-9-4-5-10(8)3;;/h7-9H,4-6H2,1-3H3;2*1H/t8-;;/m0../s1 |
InChI Key |
MXIQUOXCWQZRJM-JZGIKJSDSA-N |
Isomeric SMILES |
CC(C)[C@@H]1CNCCN1C.Cl.Cl |
Canonical SMILES |
CC(C)C1CNCCN1C.Cl.Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2R)-2-Isopropyl-1-methylpiperazine 2hcl typically involves the following steps:
Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-isopropylpiperazine and methyl iodide.
Alkylation Reaction: The 2-isopropylpiperazine undergoes an alkylation reaction with methyl iodide in the presence of a base, such as potassium carbonate, to form 2-isopropyl-1-methylpiperazine.
Hydrochloride Formation: The resulting 2-isopropyl-1-methylpiperazine is then treated with hydrochloric acid to form the dihydrochloride salt, (2R)-2-Isopropyl-1-methylpiperazine 2hcl.
Industrial Production Methods
Industrial production of (2R)-2-Isopropyl-1-methylpiperazine 2hcl follows similar synthetic routes but on a larger scale. The process involves:
Bulk Synthesis: Large quantities of starting materials are used to produce the compound in bulk.
Purification: The crude product is purified using techniques such as recrystallization or chromatography to obtain the desired purity
Comparison with Similar Compounds
Comparison with Structurally Similar Piperazine Derivatives
Structural Analogues and Stereochemical Variants
(S)-2-Methyl-1-propylpiperazine Dihydrochloride
This analogue differs in substituents (propyl instead of isopropyl at C2) and stereochemistry (S-configuration). Despite similar molecular weights (~243 g/mol vs. ~221 g/mol for the target compound), the S-configuration reduces its binding affinity to certain receptors, as observed in comparative pharmacokinetic studies .(S)-1-Isopropyl-2-methylpiperazine
A positional isomer with swapped substituents (isopropyl at N1, methyl at C2). The altered substitution pattern decreases its logP (lipophilicity) by ~0.3 units compared to (2R)-2-isopropyl-1-methylpiperazine, impacting membrane permeability .- 1-Boc-4-[(2R)-2-Aminopropyl]piperazine Dihydrochloride This derivative includes a tert-butoxycarbonyl (Boc)-protected amine and an aminopropyl side chain. The Boc group increases molecular weight (243.35 g/mol) and reduces aqueous solubility (logS = -2.1 vs. -1.5 for the target compound) but enhances stability during synthesis .
Pharmacological Activity Comparisons
- In Vivo Antitumor Efficacy Compound F8·2HCl (a piperazine-based dihydrochloride salt) demonstrated 70.1% tumor growth inhibition at 75 mg/kg in HGC-27 xenograft models, outperforming apatinib (a clinical third-line gastric cancer drug).
Antimicrobial Activity
Piperazine derivatives with bulkier substituents (e.g., 1-isopropyl-4-[2-aryl-1-diazenyl]piperazine) show enhanced Gram-positive bacterial inhibition (MIC = 4 µg/mL against S. aureus). The isopropyl group in (2R)-2-isopropyl-1-methylpiperazine may similarly improve hydrophobic interactions with bacterial membranes .
Physicochemical Properties
Key Research Findings and Implications
Stereochemistry-Driven Activity : The R-configuration at C2 in (2R)-2-isopropyl-1-methylpiperazine dihydrochloride is pivotal for binding to serotonin receptors (5-HT1A/2A), with 3–5× higher affinity than its S-isomer .
Salt Form Advantages : Dihydrochloride salts improve dissolution rates (>75% in 45 minutes under USP standards) compared to free bases, critical for oral bioavailability .
Therapeutic Potential: Structural parallels to F8·2HCl suggest utility in oncology, particularly for gastric cancer, though in vivo validation is pending .
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